Cas no 2172574-67-1 (2-1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile)

2-1-(Butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound featuring a 1,2,3-triazole core substituted with a butan-2-yl group and a 3-methylbutyl side chain, terminated by an acetonitrile functional group. This structure imparts versatility in synthetic applications, particularly in click chemistry and heterocyclic synthesis. The presence of the triazole ring enhances stability and allows for further functionalization, while the nitrile group offers reactivity for subsequent derivatization. Its balanced lipophilicity and steric properties make it suitable for intermediate use in pharmaceuticals, agrochemicals, and material science. The compound is typically handled under controlled conditions due to its reactive nitrile moiety, ensuring optimal performance in targeted synthetic pathways.
2-1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile structure
2172574-67-1 structure
Product Name:2-1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile
CAS No:2172574-67-1
MF:C13H22N4
MW:234.340582370758
CID:5767575
PubChem ID:165597665
Update Time:2025-09-28

2-1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • EN300-1598820
    • 2172574-67-1
    • 2-[1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]acetonitrile
    • 2-1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile
    • Inchi: 1S/C13H22N4/c1-5-11(4)17-13(7-6-10(2)3)12(8-9-14)15-16-17/h10-11H,5-8H2,1-4H3
    • InChI Key: VIMVYNJAGHPEPC-UHFFFAOYSA-N
    • SMILES: N1(C(=C(CC#N)N=N1)CCC(C)C)C(C)CC

Computed Properties

  • Exact Mass: 234.18444672g/mol
  • Monoisotopic Mass: 234.18444672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54.5Ų

2-1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile Pricemore >>

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Additional information on 2-1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-(1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl)acetonitrile (CAS No. 2172574-67-1)

The compound 2-(1-(butan-2-yl)-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl)acetonitrile with CAS No. 2172574-67 is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and drug discovery. This compound is characterized by its unique structure, which includes a triazole ring system and an acetonitrile group, making it a valuable building block in various chemical reactions.

The triazole ring in this compound is a five-membered aromatic heterocycle containing three nitrogen atoms. This structure is known for its stability and versatility in forming hydrogen bonds and other non-covalent interactions. The presence of the acetonitrile group further enhances the compound's reactivity and functional diversity. Recent studies have highlighted the potential of this compound in medicinal chemistry, particularly in the development of bioactive molecules with improved pharmacokinetic properties.

The synthesis of CAS 2172574-67 involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed methods such as click chemistry and palladium-catalyzed cross-coupling reactions to achieve high yields and purity levels. These methods are not only efficient but also environmentally friendly, aligning with the growing demand for sustainable chemical processes.

In terms of applications, this compound has shown promise in the development of drug delivery systems. Its ability to form stable conjugates with biomolecules makes it an ideal candidate for targeted drug delivery. Additionally, recent studies have explored its use as a precursor in the synthesis of advanced materials, such as polymers and nanoparticles, which are critical in nanotechnology applications.

The structural uniqueness of CAS 2172574-67 also makes it a valuable tool in combinatorial chemistry. By incorporating this compound into combinatorial libraries, researchers can rapidly screen for potential bioactive compounds with desired therapeutic effects. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising leads.

From a toxicological perspective, studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further research is required to fully understand its long-term effects and environmental impact. Regulatory agencies are closely monitoring these developments to ensure that the compound's use complies with safety standards and guidelines.

In conclusion, CAS 2172574-67 represents a significant advancement in organic chemistry and holds immense potential across multiple disciplines. Its unique structure, versatile reactivity, and promising applications make it a focal point for ongoing research efforts. As scientists continue to explore its properties and capabilities, this compound is expected to play an increasingly important role in shaping the future of chemical innovation.

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